Cas no 145961-79-1 (Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis-)

• Product Name: Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis-
• CAS No: 145961-79-1
• MF: C₂₉H₂₅NO₂
• MW: 419.51430773735
• CID: 3011983
• PubChem ID: 9866775
• Update Time: 2025-07-15

Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis-
• ACAT-IN-1 cis isomer
• Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis- (9CI)
• 145961-79-1
• BDBM50028866
• HY-101648
• N-[(1S,2R)-2-(4-hydroxyphenyl)-2,3-dihydro-1H-inden-1-yl]-2,2-diphenylacetamide
• N-[(1S,2R)-2-(4-Hydroxy-phenyl)-indan-1-yl]-2,2-diphenyl-acetamide
• CHEMBL297271
• N-((1S,2R)-2-(4-Hydroxyphenyl)-2,3-dihydro-1H-inden-1-yl)-2,2-diphenylacetamide
• CS-7354
• DA-60710
• SCHEMBL9147829
• 145962-01-2
• AKOS040732568
• rel-N-((1S,2R)-2-(4-Hydroxyphenyl)-2,3-dihydro-1H-inden-1-yl)-2,2-diphenylacetamide

• Inchi： 1S/C29H25NO2/c31-24-17-15-20(16-18-24)26-19-23-13-7-8-14-25(23)28(26)30-29(32)27(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-18,26-28,31H,19H2,(H,30,32)/t26-,28-/m1/s1
• InChI Key： ZPORBGGQIAIHNC-IXCJQBJRSA-N
• SMILES： N([C@@H]1C2C=CC=CC=2C[C@@H]1C1C=CC(O)=CC=1)C(=O)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 419.188529040g/mol
• Monoisotopic Mass: 419.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.3Ų

Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis-

Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, cis- (CAS No. 145961-79-1): A Comprehensive Overview

The compound Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, identified by its CAS number 145961-79-1, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This amide derivative features a complex aromatic structure, incorporating an indene ring system linked to a phenyl group and an acetylamide moiety. The presence of hydroxyl and phenyl groups suggests diverse interactions with biological targets, making it a subject of interest for medicinal chemists and biologists alike.

The structural framework of this compound is characterized by its stereochemistry, specifically the cis configuration, which can influence its pharmacokinetic properties and binding affinity to biological receptors. The indene ring, a bicyclic aromatic system, is known for its role in various pharmacologically active molecules. Its integration with the phenyl and acetylamide groups creates a multifaceted scaffold that can be modulated to enhance therapeutic efficacy.

In recent years, there has been growing interest in indene derivatives due to their reported biological activities. Studies have highlighted the potential of indene-based compounds in modulating enzyme activity and interacting with specific protein targets. For instance, derivatives of indene have been explored for their anti-inflammatory and anticancer properties. The hydroxyl group in the structure of Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl- adds another layer of complexity, enabling hydrogen bonding interactions that could enhance binding stability to biological macromolecules.

The acetylamide moiety is another critical feature of this compound. Amides are well-known for their role as pharmacophores in many drugs, contributing to both solubility and bioavailability. The specific arrangement of the acetylamide group relative to the indene and phenyl rings in Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl- may influence its metabolic pathways and interactions with enzymes such as cytochrome P450.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like this one. Molecular docking studies have been employed to simulate the interaction of Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl- with various protein targets. These studies suggest potential applications in treating neurological disorders and inflammatory conditions. The stereochemical configuration, particularly the cis arrangement, appears to be crucial for optimal binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex indene core. Additionally, protecting group strategies are often employed to ensure regioselective functionalization at multiple sites within the molecule.

Evaluation of the pharmacological properties of Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl- has revealed promising results in preclinical studies. In vitro assays have demonstrated interactions with enzymes and receptors involved in pain signaling and inflammation. These findings align with the growing body of evidence supporting the therapeutic potential of indene derivatives.

The role of natural products as inspiration for drug discovery cannot be overstated. Many bioactive compounds share structural motifs with natural products, suggesting evolutionary conserved mechanisms of action. The presence of hydroxyl and phenyl groups in Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl- echoes structural features found in various secondary metabolites from plants and fungi.

In conclusion, Benzeneacetamide, N-[2,3-dihydro-2-(4-hydroxyphenyl)-1H-inden-1-yl]-α-phenyl-, CAS no. 145961-79-1, is a structurally complex molecule with significant pharmaceutical potential. Its unique combination of an indene ring system, phenyl group, hydroxyl moiety, and acetylamide functionality makes it a valuable candidate for further investigation. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic applications in various disease conditions.